Cas no 1806847-97-1 (4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride)

• Product Name: 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride
• CAS No: 1806847-97-1
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4807010
• Update Time: 2025-08-03

4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C9H5ClF2N2O/c1-4-7(8(10)15)5(3-13)2-6(14-4)9(11)12/h2,9H,1H3
• InChI Key： RXJRLTPGTFQMTH-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C#N)C=C(C(F)F)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.1
• Topological Polar Surface Area: 53.8

Additional information on 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride

4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride (CAS No. 1806847-97-1)

4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride, also known by its CAS number 1806847-97-1, is a highly specialized organic compound with significant applications in the field of synthetic chemistry. This compound belongs to the class of pyridine derivatives, which are widely used in the development of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at the 4-position, a difluoromethyl group at the 6-position, and a methyl group at the 2-position, with a carbonyl chloride group attached at the 3-position.

The synthesis of 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride typically involves multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyano and difluoromethyl substituents on the pyridine ring.

The unique electronic properties of this compound make it an attractive candidate for various applications. In medicinal chemistry, derivatives of this compound have shown potential as inhibitors of key enzymes involved in disease pathways. For example, studies have demonstrated that certain analogs can modulate the activity of kinase enzymes, which are critical targets in cancer therapy. The presence of electron-withdrawing groups like the cyano and difluoromethyl substituents enhances the compound's ability to interact with these enzymes through hydrogen bonding and hydrophobic interactions.

In addition to its pharmaceutical applications, 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride has also found use in materials science. Its ability to act as a precursor for polymer synthesis has been explored in recent research. By incorporating this compound into polymer backbones, scientists have developed materials with improved thermal stability and mechanical properties. These materials hold promise for applications in high-performance composites and advanced electronics.

The reactivity of this compound is further enhanced by its carbonyl chloride functionality, which can undergo various transformations such as nucleophilic acyl substitutions. This makes it a versatile building block in organic synthesis. Recent studies have highlighted its utility in click chemistry reactions, where it serves as a reactive partner for constructing complex molecular architectures with high precision.

In terms of physical properties, 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents like dichloromethane and THF is moderate, making it suitable for solution-phase reactions. The compound exhibits strong UV absorption due to its conjugated pyridine system, which can be exploited in photonic applications.

The safety profile of this compound is generally considered non-hazardous under normal handling conditions. However, precautions should be taken to avoid prolonged exposure to skin or inhalation due to its reactive nature. Proper personal protective equipment should be used during synthesis and handling.

In conclusion, 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride (CAS No. 1806847-97-1) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential tool in modern synthetic chemistry, driving innovation in drug discovery, materials science, and beyond.